Cas no 1261948-22-4 (5-(2-Hydroxyphenyl)-3-trifluoromethylphenol)

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol is a phenolic compound featuring a hydroxyl group and a trifluoromethyl group on its aromatic rings, which contribute to its unique chemical properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The hydroxyl groups provide reactive sites for further functionalization, enabling its use as an intermediate in organic synthesis. This compound exhibits potential as a building block for bioactive molecules due to its structural versatility and electronic effects. Its stability under various conditions and compatibility with diverse synthetic routes make it a useful candidate for research and industrial applications.

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol structure

1261948-22-4 structure

Product Name:5-(2-Hydroxyphenyl)-3-trifluoromethylphenol

CAS No:1261948-22-4

MF:C₁₃H₉F₃O₂

MW:254.204574346542

MDL:MFCD18316194

CID:2765373

PubChem ID:53221917

Update Time:2025-11-01

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- 1261948-22-4
- 5-(2-HYDROXYPHENYL)-3-TRIFLUOROMETHYLPHENOL
- DTXSID00686505
- 5'-(Trifluoromethyl)[1,1'-biphenyl]-2,3'-diol
- MFCD18316194
- 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol, 95%
- 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol
- MDL： MFCD18316194
- Inchi： 1S/C13H9F3O2/c14-13(15,16)9-5-8(6-10(17)7-9)11-3-1-2-4-12(11)18/h1-7,17-18H
- InChI Key： DJWITCVKJANBKV-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C=1)C1C=CC=CC=1O)O)(F)F

Computed Properties

Exact Mass: 254.05546401Da
Monoisotopic Mass: 254.05546401Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 40.5Å²

5-(2-Hydroxyphenyl)-3-trifluoromethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322401-5 g	5-(2-Hydroxyphenyl)-3-trifluoromethylphenol, 95%; .	1261948-22-4	95%	5g	€1159.00	2023-04-26
abcr	AB322401-5g	5-(2-Hydroxyphenyl)-3-trifluoromethylphenol, 95%; .	1261948-22-4	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol

Recent Advances in the Study of 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol (CAS: 1261948-22-4): A Comprehensive Research Brief

In recent years, the compound 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol (CAS: 1261948-22-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phenolic derivative, characterized by its unique trifluoromethyl and hydroxyphenyl functional groups, has demonstrated promising potential in various therapeutic applications. The latest studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties, making it a compound of high interest for drug discovery and development.

Recent research has highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. A 2023 study published in the Journal of Medicinal Chemistry revealed that 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement involves the optimization of the synthetic route for 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol. A team of researchers from the University of Cambridge recently reported a more efficient and scalable synthesis method, achieving a yield of over 85% with minimal byproducts. This breakthrough, detailed in a 2024 Organic Process Research & Development article, addresses previous challenges related to low yields and complex purification processes, paving the way for larger-scale production and further pharmacological studies.

In addition to its anti-inflammatory properties, preliminary in vitro studies have indicated that 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol may possess anticancer activity. Research conducted at the National Cancer Institute demonstrated that the compound induces apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. While these findings are still in the early stages, they underscore the compound's potential as a multitargeted therapeutic agent.

The pharmacokinetic profile of 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol has also been a focus of recent investigations. A 2024 study in Drug Metabolism and Disposition reported favorable absorption and distribution characteristics, along with a moderate half-life, suggesting its suitability for oral administration. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

In conclusion, the growing body of research on 5-(2-Hydroxyphenyl)-3-trifluoromethylphenol (CAS: 1261948-22-4) highlights its diverse therapeutic potential and the progress being made in its development. From its anti-inflammatory and anticancer properties to improved synthetic methods, this compound represents a promising candidate for future drug development. Continued research efforts will be crucial to fully unlock its clinical applications and translate these findings into effective treatments.